Cas no 2228539-97-5 (1,2,3,4-tetrafluoro-5-(nitromethyl)benzene)

• Product Name: 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene
• CAS No: 2228539-97-5
• MF: C₇H₃F₄NO₂
• MW: 209.09783577919
• CID: 6502860
• PubChem ID: 165704334
• Update Time: 2025-06-11

1,2,3,4-tetrafluoro-5-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene
• EN300-1823737
• 2228539-97-5

• Inchi： 1S/C7H3F4NO2/c8-4-1-3(2-12(13)14)5(9)7(11)6(4)10/h1H,2H2
• InChI Key： DNDFNYUYVXVLSB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C[N+](=O)[O-])F)F)F

Computed Properties

• Exact Mass: 209.00999099g/mol
• Monoisotopic Mass: 209.00999099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene

Introduction to 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene (CAS No. 2228539-97-5)

1,2,3,4-tetrafluoro-5-(nitromethyl)benzene, with the CAS number 2228539-97-5, is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its highly substituted aromatic ring and the presence of a nitromethyl group, which imparts specific reactivity and stability profiles.

The molecular structure of 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene consists of a benzene ring substituted with four fluorine atoms at the 1, 2, 3, and 4 positions and a nitromethyl group at the 5 position. The fluorine atoms contribute to the compound's high electron-withdrawing effect and lipophilicity, while the nitromethyl group provides a strong electron-withdrawing effect and can participate in various chemical reactions. These properties make 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene has shown promise as a building block for the development of new drugs. The fluorine atoms can enhance the metabolic stability and bioavailability of drug candidates, while the nitromethyl group can be reduced to an amino group or other functional groups through various chemical transformations. Recent studies have explored its use in the synthesis of antiviral agents and anticancer drugs. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene exhibited potent antiviral activity against several strains of influenza virus.

Beyond pharmaceutical applications, 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene has also found utility in materials science. Its unique combination of fluorine atoms and a nitromethyl group makes it an attractive candidate for the development of advanced materials with enhanced thermal stability and chemical resistance. Research in this area has focused on using this compound as a monomer for polymer synthesis or as a functional additive in coatings and adhesives. A study published in the Journal of Polymer Science reported that polymers derived from 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene exhibited excellent thermal stability and mechanical properties.

The synthesis of 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene typically involves multiple steps to achieve the desired substitution pattern on the benzene ring. One common approach is to start with a highly fluorinated benzene derivative and introduce the nitromethyl group through a series of reactions such as nitration and reduction. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For instance, a study published in the Tetrahedron Letters described a novel one-pot synthesis method that significantly reduced reaction time and waste generation.

The physical properties of 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene, such as its melting point (80-82°C), boiling point (160°C at 0.01 mmHg), and solubility in organic solvents like dichloromethane and acetone, make it suitable for various chemical processes. Its high lipophilicity also facilitates its use in biological systems where it can readily cross cell membranes.

Safety considerations are an important aspect when handling any chemical compound. While specific safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures for 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene, general precautions include using appropriate personal protective equipment (PPE), ensuring adequate ventilation in laboratory settings, and storing the compound away from incompatible materials.

In conclusion, 1,2,3,4-tetrafluoro-5-(nitromethyl)benzene (CAS No. 2228539-97-5) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique combination of fluorine atoms and a nitromethyl group provides it with valuable properties that can be harnessed for developing new drugs and advanced materials. Ongoing research continues to explore new applications and synthetic methods for this compound, further highlighting its importance in modern chemistry.